Cas no 1379006-45-7 (H-L-Ser(Propargyl)-OH*HCl)

• Product Name: H-L-Ser(Propargyl)-OH*HCl
• CAS No: 1379006-45-7
• MF: C₆H₁₀ClNO₃
• MW: 179.601500988007
• MDL: MFCD28118966
• CID: 5179542
• Update Time: 2026-03-05

H-L-Ser(Propargyl)-OH*HCl Chemical and Physical Properties

Names and Identifiers

• H-L-Ser(Propargyl)-OH (hydrochloride)
• H-L-Ser(Propargyl)-OH*HCl

• MDL： MFCD28118966
• Inchi： 1S/C6H9NO3.ClH/c1-2-3-10-4-5(7)6(8)9;/h1,5H,3-4,7H2,(H,8,9);1H/t5-;/m0./s1
• InChI Key： MWOGTBHNDWZTLL-JEDNCBNOSA-N
• SMILES： Cl.O(CC#C)C[C@@H](C(=O)O)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 158
• Topological Polar Surface Area: 72.6

Additional information on H-L-Ser(Propargyl)-OH*HCl

Introduction to H-L-Ser(Propargyl)-OH*HCl (CAS No. 1379006-45-7)

H-L-Ser(Propargyl)-OH*HCl, chemically known by its CAS number 1379006-45-7, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This zwitterionic derivative of serine features a propargyl group and an hydroxyl group, both of which contribute to its unique chemical and biological properties. The compound's structure and functionality make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents and biochemical research.

The propargyl group, characterized by its alkyne functional moiety, introduces reactivity that can be exploited in synthetic chemistry. This feature allows for further functionalization, making H-L-Ser(Propargyl)-OH*HCl a versatile building block in drug design. The hydroxyl group, on the other hand, participates in hydrogen bonding and other interactions, which are crucial for the compound's solubility and binding affinity to biological targets.

In recent years, there has been growing interest in the development of serine-based peptides and derivatives due to their role in various biological processes. Serine residues are common in proteins and play a key role in enzyme catalysis, substrate recognition, and signal transduction. By modifying serine with propargyl and hydroxyl groups, researchers aim to enhance the pharmacological properties of these derivatives, making them more effective in treating a range of diseases.

One of the most promising applications of H-L-Ser(Propargyl)-OH*HCl is in the field of protease inhibition. Proteases are enzymes that play a critical role in many physiological processes, including digestion, blood clotting, and immune responses. Inhibiting these enzymes has been shown to be effective in treating conditions such as cancer, inflammation, and infectious diseases. The unique structure of H-L-Ser(Propargyl)-OH*HCl suggests that it may be able to interact with protease active sites in a way that disrupts their function.

Recent studies have demonstrated the potential of propargylated amino acids as inhibitors of specific proteases. For example, propargylserine derivatives have been shown to inhibit matrix metalloproteinases (MMPs), which are involved in tissue degradation and have been implicated in conditions such as cancer metastasis and rheumatoid arthritis. The propargyl group on H-L-Ser(Propargyl)-OH*HCl may facilitate binding to MMPs by forming stable adducts through nucleophilic addition reactions.

Another area where H-L-Ser(Propargyl)-OH*HCl shows promise is in the development of antimicrobial agents. Antibiotic resistance is a growing global health concern, necessitating the discovery of new drugs that can combat resistant bacterial strains. The unique chemical properties of this compound may enable it to interact with bacterial enzymes or cell wall components, disrupting essential bacterial processes.

Research has also explored the use of H-L-Ser(Propargyl)-OH*HCl in peptidomimetics, which are synthetic molecules designed to mimic the bioactivity of natural peptides without their drawbacks. Peptidomimetics offer several advantages over natural peptides, including improved stability, longer half-life, and reduced immunogenicity. By incorporating propargylserine into peptidomimetic designs, researchers can create more effective therapeutic agents with enhanced pharmacokinetic profiles.

The synthesis of H-L-Ser(Propargyl)-OH*HCl involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the propargyl group typically involves alkynation reactions using propargyl halides or Grignard reagents. The hydroxyl group is often incorporated during later stages of synthesis or through post-synthetic modifications. Careful optimization of these reactions is essential to ensure high yield and purity.

In conclusion, H-L-Ser(Propargyl)-OH*HCl (CAS No. 1379006-45-7) is a compound with significant potential in pharmaceutical research and development. Its unique structure combines the reactivity of the propargyl group with the biological relevance of serine residues, making it a valuable tool for drug discovery and biochemical studies. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents.